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For Researchers, Scientists, and Drug Development Professionals

Introduction
Shisonin, a prominent anthocyanin found in the leaves of Perilla frutescens, is a natural

pigment responsible for the plant's characteristic reddish-purple coloration. As a member of the

flavonoid family, Shisonin is gaining increasing attention within the scientific community for its

potential therapeutic properties, including its antioxidant and pro-apoptotic activities. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, biosynthesis, and known biological activities of Shisonin, with a focus on data

relevant to researchers and professionals in drug development.

Chemical Structure and Physicochemical Properties
Shisonin is chemically identified as Cyanidin 3-O-(6-O-p-coumaroyl)-β-D-glucoside-5-O-β-D-

glucoside. Its structure consists of a cyanidin aglycone backbone glycosidically linked to two

glucose moieties, with one of them being acylated with a p-coumaroyl group. This acylation

significantly influences its stability and solubility.

Caption: Chemical structure and basic properties of Shisonin.

Physicochemical Data Summary
Quantitative data on the physicochemical properties of Shisonin are summarized below. It is

important to note that specific experimental values for pure Shisonin are not extensively
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reported in the literature. Therefore, some data are based on closely related acylated

anthocyanins or general properties of anthocyanins from Perilla frutescens.

Property Value / Description

Molecular Formula C36H37O18+

Molecular Weight 757.7 g/mol [1]

Molar Absorptivity (ε)

While a specific value for Shisonin is not readily

available, the molar absorptivity of a related

anthocyanin, cyanidin-3-O-glucoside, is

approximately 26,900 L·mol⁻¹·cm⁻¹[2]. The

acylation in Shisonin may alter this value.

Solubility

Generally soluble in polar solvents like water,

ethanol, and methanol. Acylation with the p-

coumaroyl group increases its lipophilicity,

thereby enhancing its solubility in less polar

organic solvents compared to non-acylated

anthocyanins[3][4].

Stability (pH)

Anthocyanins from Perilla frutescens are

reported to be stable in the pH range of 3.0 to

6.0. Extracts containing Shisonin have shown

maximal stability at approximately pH 3.7.

Stability (Temperature)

Stable at temperatures between 40-70°C.

Thermal degradation typically follows first-order

kinetics, with the rate increasing at higher

temperatures[5][6][7][8][9][10][11][12].

Biosynthesis of Shisonin
Shisonin is synthesized in Perilla frutescens via the flavonoid branch of the phenylpropanoid

pathway. This intricate pathway involves a series of enzymatic reactions that start from the

amino acid phenylalanine.
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Dried Perilla frutescens leaves

Ultrasonic-assisted extraction with acidified ethanol (e.g., 70% ethanol with 0.1% HCl)

Filtration to remove solid residue

Rotary evaporation to remove ethanol

Column chromatography (e.g., Amberlite XAD-7 resin)

Elution with acidified ethanol

Purified Shisonin-rich extract

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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